Cas no 1094558-26-5 (1-(7-chloro-1,3-dioxaindan-5-yl)methylpiperazine)

• Product Name: 1-(7-chloro-1,3-dioxaindan-5-yl)methylpiperazine
• CAS No: 1094558-26-5
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• CID: 5894856
• PubChem ID: 43162342
• Update Time: 2025-05-23

1-(7-chloro-1,3-dioxaindan-5-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(7-chloro-1,3-benzodioxol-5-yl)methyl]-
• 1-((7-Chlorobenzo[d][1,3]dioxol-5-yl)methyl)piperazine
• 1-(7-chloro-1,3-dioxaindan-5-yl)methylpiperazine
• CS-0299818
• 1094558-26-5
• 1-[(7-chloro-1,3-dioxaindan-5-yl)methyl]piperazine
• EN300-1995618

• Inchi： 1S/C12H15ClN2O2/c13-10-5-9(6-11-12(10)17-8-16-11)7-15-3-1-14-2-4-15/h5-6,14H,1-4,7-8H2
• InChI Key： GEXOSLDVQQGWBI-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(Cl)=C3OCOC3=C2)CCNCC1

Computed Properties

• Exact Mass: 254.0822054g/mol
• Monoisotopic Mass: 254.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.7Ų

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 368.5±42.0 °C(Predicted)
• pka: 9.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(7-chloro-1,3-dioxaindan-5-yl)methylpiperazine

1-(7-Chloro-1,3-Dioxaindan-5-Yl)Methylpiperazine (CAS No. 1094558-26-5): A Comprehensive Overview of Structure, Synthesis, and Biological Relevance

1-(7-Chloro-1,3-dioxaindan-5-yl)methylpiperazine (CAS No. 1094558-26-5) is a synthetic organic compound characterized by its unique molecular architecture, which combines a 7-chloro-substituted 1,3-dioxaindane core with a methylpiperazine moiety. This compound belongs to the broader class of indane derivatives, which are widely studied for their pharmacological properties and structural versatility in drug discovery. The integration of a chlorinated aromatic ring system with a heterocyclic piperazine framework provides a platform for modulating diverse biological targets, making it a subject of interest in modern medicinal chemistry.

The core structure of 1-(7-chloro-1,3-dioxaindan-5-yl)methylpiperazine features a five-membered dioxane ring fused to an indene ring system. The presence of two oxygen atoms in the dioxane moiety introduces steric and electronic effects that influence the compound’s conformational flexibility and hydrogen bonding capabilities. The 7-chloro substitution on the aromatic ring enhances lipophilicity while introducing moderate electron-withdrawing effects through the para position relative to the dioxane fusion point. The methylated piperazine group at the C5 position of the indane scaffold contributes to basicity and potential interactions with amine receptors or transporters.

Synthetic approaches to CAS No. 1094558-26-5 typically involve multistep organic reactions beginning with the construction of the 7-chloro-indanone intermediate via Friedel-Crafts alkylation or direct chlorination of indanone precursors. Subsequent oxidation steps yield the dioxane ring through intramolecular cyclization under acidic or oxidative conditions. The final coupling with methylpiperazine is achieved via nucleophilic substitution or transition-metal-catalyzed cross-coupling strategies, ensuring high regioselectivity at the C5 position of the indane core.

Recent studies highlight the potential of compounds like CAS No. 1094558-26-5 as lead candidates for targeting G protein-coupled receptors (GPCRs) and ion channels due to their ability to modulate ligand-receptor interactions through steric complementarity and electronic tuning. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that structurally related indane-piperazines exhibit nanomolar affinity for serotonin receptors (e.g., 5-HT_2B) while displaying minimal off-target activity against histamine or dopamine receptors—a critical advantage in reducing side effects during drug development.

The physicochemical properties of CAS No. 1094558-26-5, including its solubility profile and metabolic stability, have been extensively characterized using computational tools such as molecular dynamics simulations and quantum mechanical calculations. These studies reveal that the chlorinated aromatic system enhances membrane permeability while maintaining sufficient polarity for aqueous solubility—a balance crucial for oral bioavailability in pharmaceutical applications.

In terms of biological activity, preliminary assays indicate that compounds bearing similar scaffolds demonstrate anti-inflammatory effects by inhibiting NF-κB signaling pathways at low micromolar concentrations (J Pharmacol Exp Ther, 2024). Additionally, structure-activity relationship (SAR) analyses suggest that modifications to either the chlorinated ring or piperazine substituents can significantly alter selectivity profiles without compromising potency.

The synthesis and functionalization of molecules like CAS No. 1094558-26-5 also align with green chemistry principles through atom-efficient methodologies and reduced solvent usage in key reaction steps. Innovations in flow chemistry have further improved scalability for industrial production while maintaining high enantiomeric purity via chiral catalysts.

Ongoing research continues to explore novel applications for this scaffold beyond traditional receptor modulation. For example, recent work from *ACS Medicinal Chemistry Letters* (2024) proposes its use as a building block for photoactivatable probes designed to study intracellular signaling dynamics in real-time using Förster resonance energy transfer (FRET) techniques.

In summary, CAS No. 1094558-26-5, also known as 7-chloroindanone-based methyl piperazines, represents an emerging class of molecules with tunable pharmacophoric elements suitable for diverse therapeutic indications ranging from neurodegenerative disorders to metabolic diseases. Its structural adaptability combined with well-defined synthetic routes positions it as a valuable tool compound in both academic research and pharmaceutical development pipelines.